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Compound of Interest

Compound Name: 1-Amino-1-cyclopentanemethanol

Cat. No.: B082455 Get Quote

An In-depth Technical Guide to 1-Amino-1-
cyclopentanemethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-Amino-1-cyclopentanemethanol. The information is curated for professionals

in research and development, with a focus on data presentation and practical application.

Core Properties and Safety Information
1-Amino-1-cyclopentanemethanol, also known as Cycloleucinol, is a versatile chemical

building block.[1] Its utility in the synthesis of xanthine-derived heterocyclic systems and as a

component in medicinal chemistry syntheses underscores its importance in drug discovery and

development.[1][2]

Physical and Chemical Data Summary
The fundamental physical and chemical properties of 1-Amino-1-cyclopentanemethanol are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₁₃NO [3]

Molecular Weight 115.17 g/mol [1][3]

CAS Number 10316-79-7 [1][3]

EC Number 233-697-7 [1]

Melting Point 20 °C (lit.) [1]

Boiling Point 85-90 °C / 10 mmHg (lit.) [1]

Flash Point 96 °C (204.8 °F) - closed cup [1]

IUPAC Name (1-aminocyclopentyl)methanol [3]

Synonyms
Cycloleucinol, (1-

Aminocyclopentyl)methanol
[3]

Assay Purity 97% [1]

Safety and Handling
1-Amino-1-cyclopentanemethanol is classified as a warning-level hazard. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[3] Proper handling

procedures are crucial for safety.

GHS Hazard Codes: H315, H319, H335[1]

Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338[1]

Appropriate personal protective equipment (PPE), including eyeshields, gloves, and a suitable

respirator filter (type ABEK, EN14387), should be worn when handling this compound.[1] It is

classified under Storage Class 10 for combustible liquids.[1]

Experimental Data and Protocols
While specific, detailed experimental protocols for the synthesis and purification of 1-Amino-1-
cyclopentanemethanol are not readily available in the public domain, this section provides an
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overview of common analytical techniques used for its characterization.

Spectroscopic Analysis
Spectroscopic data is essential for the structural elucidation and purity assessment of 1-
Amino-1-cyclopentanemethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

confirming the chemical structure. While specific experimental parameters for this compound

are not detailed in the search results, general procedures involve dissolving the sample in a

deuterated solvent (e.g., CDCl₃, Methanol-d₄) and acquiring the spectrum on a standard

NMR spectrometer.[4]

Mass Spectrometry (MS): GC-MS is a common technique to determine the molecular weight

and fragmentation pattern, aiding in identification.[3] The NIST Mass Spectrometry Data

Center provides reference spectra for "Cyclopentanemethanol, 1-amino-".[5]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups present in

the molecule. Key absorptions would be expected for the O-H, N-H, and C-H bonds.[3]

The following diagram illustrates a general workflow for the chemical characterization of 1-
Amino-1-cyclopentanemethanol.
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A general experimental workflow for the synthesis and characterization of 1-Amino-1-
cyclopentanemethanol.

Chemical Reactivity and Applications
1-Amino-1-cyclopentanemethanol serves as a primary amine and a primary alcohol, making

it a bifunctional building block for organic synthesis. Its reactivity is characterized by the

nucleophilicity of the amino group and the ability of the hydroxyl group to undergo various

transformations.

As noted, its primary application lies in its use as a precursor in the synthesis of more complex

molecules, particularly in the development of novel therapeutic agents.[1][2]

Biological Activity
Currently, there is limited publicly available information directly linking 1-Amino-1-
cyclopentanemethanol to specific biological signaling pathways or significant standalone

biological activity. Its role is primarily as a structural motif incorporated into larger, biologically

active compounds. Further research would be necessary to elucidate any intrinsic biological

functions.

As no specific signaling pathways involving this compound have been identified, a

corresponding diagram cannot be provided at this time. The logical relationship for its general

use is best represented by the experimental workflow diagram above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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